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dioxicol dioxicol
Brand Name: Vulcanchem
CAS No.: 127060-79-1
VCID: VC0164580
InChI: InChI=1S/C15H24N2O.C10H10N2O4.C5H6N2O2/c1-6-17(7-2)10-14(18)16-15-12(4)8-11(3)9-13(15)5;13-5-9-10(6-14)12(16)8-4-2-1-3-7(8)11(9)15;1-3-2-4(8)7-5(9)6-3/h8-9H,6-7,10H2,1-5H3,(H,16,18);1-4,13-14H,5-6H2;2H,1H3,(H2,6,7,8,9)
SMILES: CCN(CC)CC(=O)NC1=C(C=C(C=C1C)C)C.CC1=CC(=O)NC(=O)N1.C1=CC=C2C(=C1)N(C(=C([N+]2=O)CO)CO)[O-]
Molecular Formula: C30H40N6O7
Molecular Weight: 596.7 g/mol

dioxicol

CAS No.: 127060-79-1

Main Products

VCID: VC0164580

Molecular Formula: C30H40N6O7

Molecular Weight: 596.7 g/mol

dioxicol - 127060-79-1

CAS No. 127060-79-1
Product Name dioxicol
Molecular Formula C30H40N6O7
Molecular Weight 596.7 g/mol
IUPAC Name 2-(diethylamino)-N-(2,4,6-trimethylphenyl)acetamide;[3-(hydroxymethyl)-1-oxido-4-oxoquinoxalin-4-ium-2-yl]methanol;6-methyl-1H-pyrimidine-2,4-dione
Standard InChI InChI=1S/C15H24N2O.C10H10N2O4.C5H6N2O2/c1-6-17(7-2)10-14(18)16-15-12(4)8-11(3)9-13(15)5;13-5-9-10(6-14)12(16)8-4-2-1-3-7(8)11(9)15;1-3-2-4(8)7-5(9)6-3/h8-9H,6-7,10H2,1-5H3,(H,16,18);1-4,13-14H,5-6H2;2H,1H3,(H2,6,7,8,9)
Standard InChIKey GVPBXLMJFSPIMB-UHFFFAOYSA-N
SMILES CCN(CC)CC(=O)NC1=C(C=C(C=C1C)C)C.CC1=CC(=O)NC(=O)N1.C1=CC=C2C(=C1)N(C(=C([N+]2=O)CO)CO)[O-]
Canonical SMILES CCN(CC)CC(=O)NC1=C(C=C(C=C1C)C)C.CC1=CC(=O)NC(=O)N1.C1=CC=C2C(=C1)N(C(=C([N+]2=O)CO)CO)[O-]
Synonyms dioxicol
PubChem Compound 3083070
Last Modified Nov 11 2021
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